molecular formula C8H13N3 B3033854 3-(aminomethyl)-N-ethylpyridin-2-amine CAS No. 1225475-47-7

3-(aminomethyl)-N-ethylpyridin-2-amine

Cat. No.: B3033854
CAS No.: 1225475-47-7
M. Wt: 151.21
InChI Key: BGFLUXKQWIPVFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Aminomethyl)-N-ethylpyridin-2-amine (3-AMEPA) is a compound that has been studied extensively in the scientific community. It is an important component of the pyridinium class of compounds, which are known for their biological activities. 3-AMEPA has been found to have a wide range of applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

Electroreduction in Drug Materials and Insecticides

The electroreduction method for preparing 3-aminomethylpyridine dihydrochloride is notable, as this compound and its derivatives are used in drug materials and insecticides. A technique using deposited palladium black over graphite for the reduction process is described, highlighting its potential usefulness in primary amine preparation (Krishnan, Raghupathy, & Udupa, 1978).

Aminomethylation in Heterocyclic Chemistry

The study of aminomethylation of 3-hydroxy-6-methyl- and 3-hydroxy-2-(2-phenylethyl)pyridines by secondary amines provides insight into directed aminomethylation in heterocyclic chemistry. This process leads to the formation of hydroxy and bromomethyl derivatives, which are valuable in synthesizing isothioureidomethyl and benzimidazolylthiomethyl derivatives (Smirnov, Kuz’min, & Kuznetsov, 2005).

Aminomethylation of Imidazopyridines

The development of a one-pot, three-component synthesis of C3 aminomethylated imidazopyridines demonstrates an efficient and mild approach. This method, using dichloromethane and various amines, has a wide substrate scope and provides good yields, emphasizing its utility in synthesizing aminomethylated heterocycles (Zhuoliang et al., 2021).

Synthesis and Characterization in Pyrazole Derivatives

The synthesis and characterization of pyrazole derivatives involving the reaction of hydroxymethyl pyrazole derivatives with primary amines, leading to various N-substituted pyrazole derivatives, provide insights into the structural and biological aspects of these compounds. The aminomethyl chain and its impact on the compounds' properties are highlighted, contributing to the understanding of antitumor, antifungal, and antibacterial activities (Titi et al., 2020).

Safety and Hazards

The safety data sheet for a similar compound, 2-Amino-2-methyl-1-propanol, indicates that it causes severe skin burns and eye damage. It is also harmful to aquatic life with long-lasting effects . It’s important to handle such compounds with appropriate personal protective equipment and ensure adequate ventilation .

Future Directions

While specific future directions for “3-(aminomethyl)-N-ethylpyridin-2-amine” are not available, the incorporation of fluorine or fluorine-containing functional groups in compounds has been found to significantly affect pharmaceutical growth . This suggests that further exploration of fluorine-incorporated aminomethyl compounds could be a promising area of research.

Properties

IUPAC Name

3-(aminomethyl)-N-ethylpyridin-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13N3/c1-2-10-8-7(6-9)4-3-5-11-8/h3-5H,2,6,9H2,1H3,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGFLUXKQWIPVFZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC1=C(C=CC=N1)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

151.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-(aminomethyl)-N-ethylpyridin-2-amine
Reactant of Route 2
Reactant of Route 2
3-(aminomethyl)-N-ethylpyridin-2-amine
Reactant of Route 3
3-(aminomethyl)-N-ethylpyridin-2-amine
Reactant of Route 4
Reactant of Route 4
3-(aminomethyl)-N-ethylpyridin-2-amine
Reactant of Route 5
Reactant of Route 5
3-(aminomethyl)-N-ethylpyridin-2-amine
Reactant of Route 6
Reactant of Route 6
3-(aminomethyl)-N-ethylpyridin-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.